Cas no 479638-63-6 (1H-Pyrazole-4-carboxaldehyde,1-ethyl-5-fluoro-3-(trifluoromethyl)-(9CI))
479638-63-6 structure
Product Name:1H-Pyrazole-4-carboxaldehyde,1-ethyl-5-fluoro-3-(trifluoromethyl)-(9CI)
CAS No:479638-63-6
MF:C7H6F4N2O
MW:210.128955364227
CID:931645
PubChem ID:22934875
Update Time:2025-04-19
1H-Pyrazole-4-carboxaldehyde,1-ethyl-5-fluoro-3-(trifluoromethyl)-(9CI) Chemical and Physical Properties
Names and Identifiers
-
- 1H-Pyrazole-4-carboxaldehyde,1-ethyl-5-fluoro-3-(trifluoromethyl)-(9CI)
- DB-279551
- 1-ethyl-5-fluoro-3-trifluoromethyl-1H-pyrazole-4-carboaldehyde
- 1-Ethyl-5-fluoro-3-(trifluoromethyl)-1H-pyrazole-4-carbaldehyde
- 1H-Pyrazole-4-carboxaldehyde, 1-ethyl-5-fluoro-3-(trifluoromethyl)-
- SCHEMBL939127
- 479638-63-6
-
- Inchi: 1S/C7H6F4N2O/c1-2-13-6(8)4(3-14)5(12-13)7(9,10)11/h3H,2H2,1H3
- InChI Key: JPVSBCQANDNLER-UHFFFAOYSA-N
- SMILES: FC1=C(C=O)C(C(F)(F)F)=NN1CC
Computed Properties
- Exact Mass: 210.042
- Monoisotopic Mass: 210.042
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 220
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 34.9A^2
- XLogP3: 1.3
1H-Pyrazole-4-carboxaldehyde,1-ethyl-5-fluoro-3-(trifluoromethyl)-(9CI) Related Literature
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
479638-63-6 (1H-Pyrazole-4-carboxaldehyde,1-ethyl-5-fluoro-3-(trifluoromethyl)-(9CI)) Related Products
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